Cas no 7250-92-2 (3-ethylpent-1-en-4-yn-3-ol)

3-ethylpent-1-en-4-yn-3-ol structure
3-ethylpent-1-en-4-yn-3-ol structure
Product Name:3-ethylpent-1-en-4-yn-3-ol
CAS No:7250-92-2
MF:C7H10O
MW:110.153702259064
CID:977245
PubChem ID:95703
Update Time:2025-04-19

3-ethylpent-1-en-4-yn-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-ethylpent-1-en-4-yn-3-ol
    • 3-Ethyl-1-penten-4-yn-3-ol
    • 1-Penten-4-yn-3-ol, 3-ethyl-
    • 1U1
    • 3-Aethyl-pent-1-en-4-in-3-ol
    • 3-ethyl-pent-1-en-4-yn-3-ol
    • 3-ethylpent-4-en-1-yn-3-ol
    • 3-Hydroxy-3-aethyl-pent-1-en-4-in
    • AC1L3UX0
    • AI3-23712
    • amp
    • BRN 1743216
    • NSC30268
    • WLN: 1UU1XQ2&amp
    • 4-01-00-02314 (Beilstein Handbook Reference)
    • 7250-92-2
    • NSC-30268
    • NSC 30268
    • WLN: 1UU1XQ2&1U1
    • SCHEMBL23783522
    • Inchi: 1S/C7H10O/c1-4-7(8,5-2)6-3/h1,5,8H,2,6H2,3H3
    • InChI Key: BHVQKUWREDMFLD-UHFFFAOYSA-N
    • SMILES: OC(C#C)(C=C)CC

Computed Properties

  • Exact Mass: 110.0732
  • Monoisotopic Mass: 110.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 0.94670
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